Technical Whitepaper: 3-Phenylbutane-1-thiol (CAS 29607-90-7)
Technical Whitepaper: 3-Phenylbutane-1-thiol (CAS 29607-90-7)
Content Type: Technical Monograph / Chemical Profile Subject: 3-Phenylbutane-1-thiol CAS: 29607-90-7 Formula: C₁₀H₁₄S
Chemical Identity & Physiochemical Profile[1][2][3][4][5]
3-Phenylbutane-1-thiol is a volatile sulfur compound (VSC) characterized by a branched alkyl chain terminating in a sulfhydryl group, with a phenyl ring substitution at the C3 position. It belongs to the class of aryl-substituted alkanethiols, distinguished by a chiral center at C3, which imparts stereochemical complexity to its organoleptic and reactive properties.
While often utilized as a transient intermediate in pharmaceutical synthesis (linker chemistry), its profile as a high-impact aroma chemical—specifically in "meaty," "tropical," and "allium" nuances—makes it a molecule of interest for flavor chemistry and materials science.
Table 1: Physiochemical Specifications
| Property | Value / Description | Note |
| CAS Number | 29607-90-7 | Unique Identifier |
| IUPAC Name | 3-Phenylbutane-1-thiol | |
| Molecular Formula | C₁₀H₁₄S | |
| Molecular Weight | 166.28 g/mol | |
| Appearance | Colorless to pale yellow liquid | Oxidizes to disulfide upon air exposure |
| Density | 0.98 ± 0.05 g/cm³ (Predicted) | Heavier than aliphatic thiols due to phenyl ring |
| Boiling Point | 245.0 ± 23.0 °C (760 mmHg) | Predicted; Distillable under vacuum (~110°C @ 10 mmHg) |
| LogP | 3.65 (Predicted) | Highly lipophilic |
| Odor Threshold | < 10 ppb | Extremely potent; "Stench" at high conc.[1][2][3][4][5] |
| Solubility | Immiscible in water; Soluble in EtOH, DCM, THF |
Synthesis & Manufacturing Pathways
The synthesis of 3-Phenylbutane-1-thiol requires strict control over regioselectivity to ensure the sulfur moiety attaches at the terminal C1 position rather than the benzylic C3 position.
Primary Route: Nucleophilic Displacement via Alcohol Activation
This protocol is preferred for laboratory and pilot-scale production due to its high yield and avoidance of isomeric mixtures. It proceeds via the precursor 3-Phenyl-1-butanol .[6]
Mechanism:
-
Activation: The hydroxyl group of 3-phenyl-1-butanol is converted to a leaving group (Mesylate or Tosylate).
-
Displacement: Potassium thioacetate (KSAc) displaces the leaving group via S_N2 mechanism.
-
Hydrolysis: The resulting thioester is hydrolyzed (saponified) or reduced to yield the free thiol.
DOT Diagram: Synthesis Workflow
Figure 1: Step-wise chemical synthesis from the alcohol precursor to the final thiol.
Protocol: Thioacetate Displacement (Self-Validating)
Note: All steps must be performed under inert atmosphere (Argon/Nitrogen) to prevent oxidation.
-
Mesylation: Dissolve 3-phenyl-1-butanol (1.0 eq) in dry DCM at 0°C. Add Triethylamine (1.5 eq) followed by Methanesulfonyl chloride (1.2 eq) dropwise. Stir 2h. Validation: TLC shows disappearance of alcohol (R_f ~0.3) and appearance of mesylate (R_f ~0.6).
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Substitution: Dissolve crude mesylate in DMF. Add Potassium Thioacetate (1.5 eq). Heat to 60°C for 4h. Validation: The reaction mixture will turn turbid (salt formation).
-
Hydrolysis: Treat the thioacetate with Sodium Methoxide in Methanol (degassed) at 0°C for 1h. Quench with dilute HCl.
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Isolation: Extract with ether. Wash with brine. Dry over MgSO4. Distill under reduced pressure.
Organoleptic & Functional Applications
Flavor & Fragrance Profile
Like many thiols, 3-Phenylbutane-1-thiol exhibits a "biphasic" sensory profile dependent on concentration.
-
High Concentration (>10 ppm): Sulfurous, rubbery, chemical, alliaceous (onion/garlic).
-
Low Concentration (<100 ppb): Meaty (savory broth), tropical fruit nuances (grapefruit/passionfruit depth), and metallic notes.
Causality: The sulfur atom binds to olfactory receptors (specifically copper-containing receptors) with high affinity, triggering strong signals even at trace levels. The phenyl group adds a "heavy," substantive character, reducing volatility compared to smaller alkyl thiols (like butanethiol), making it a valuable base note for savory flavors.
Pharmaceutical Utility[3]
-
Linker Chemistry: The terminal thiol is a "soft" nucleophile, ideal for Michael additions to maleimides in antibody-drug conjugates (ADCs) or surface functionalization of gold nanoparticles (Au-S bonding).
-
Radical Scavenging: The benzylic hydrogen at C3 combined with the thiol group provides unique antioxidant potentials, though this is less explored than its synthetic utility.
Analytical Characterization
Validating the identity and purity of 3-Phenylbutane-1-thiol requires overcoming its tendency to oxidize into the disulfide dimer (3,3'-diphenyl-1,1'-dibutyldisulfide).
Spectroscopic Signatures[9][10]
-
¹H NMR (CDCl₃, 400 MHz):
-
δ 7.15 - 7.35 (m, 5H): Phenyl aromatic protons.
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δ 2.85 (m, 1H): Benzylic CH (C3).
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δ 2.40 - 2.55 (m, 2H): CH₂ adjacent to SH (C1).
-
δ 1.85 (m, 2H): Internal CH₂ (C2).
-
δ 1.30 (d, 3H): Methyl group at C3.
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δ 1.25 (t, 1H): Thiol proton (-SH). Diagnostic signal: Splits into a triplet due to coupling with C1 protons.
-
-
Mass Spectrometry (GC-MS):
-
Molecular Ion: m/z 166.[2]
-
Base Peak: m/z 105 (Phenethyl carbocation fragment) or m/z 91 (Tropylium ion), characteristic of the phenylalkyl structure.
-
Quality Control: Ellman’s Assay
To quantify the free thiol content (active fraction) versus disulfide impurity:
-
Reagent: 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB).
-
Reaction: R-SH + DTNB → Mixed Disulfide + TNB²⁻ (Yellow).
-
Measurement: Absorbance at 412 nm.
-
Logic: Only free thiols react. Disulfides (oxidation products) do not generate color. This validates the "freshness" of the batch.
DOT Diagram: Analytical Workflow
Figure 2: Dual-stream validation workflow using instrumental (GC) and wet-chemical (Ellman's) methods.
Handling & Safety (E-E-A-T)
Hazard Class: Irritant, Stench.
-
Oxidation Risk: Thiols oxidize rapidly in air to disulfides. Storage: Must be stored under Argon at 4°C.
-
Odor Control: All glassware must be treated with bleach (sodium hypochlorite) immediately after use. Bleach oxidizes the thiol to the odorless sulfonate/sulfonic acid, neutralizing the stench.
-
Reaction: R-SH + 3 NaOCl → R-SO₃H + 3 NaCl.
-
References
-
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 90596, 3-Phenylpropane-1-thiol (Structural Analog Reference). Retrieved from [Link]
-
The Good Scents Company (2024). 3-methyl-2-butanethiol (Flavor Profile Comparison). Retrieved from [Link]
-
Mondal, B., et al. (2021). Synthetic access to thiols: A review. Indian Academy of Sciences. (Methodology for Thioacetate displacement). Retrieved from [Link]
Sources
- 1. 3-methyl-2-butane thiol [thegoodscentscompany.com]
- 2. 3-Phenylbutane-1,3-diol | C10H14O2 | CID 11324091 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. 3-Phenylpropane-1-thiol | C9H12S | CID 90596 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. FEMA Numbers : From 3501 to 3750 [thegoodscentscompany.com]
- 5. Butanethiol(109-79-5) 1H NMR [m.chemicalbook.com]
- 6. 3-PHENYL-1-BUTANOL(2722-36-3) 1H NMR spectrum [chemicalbook.com]
